Cas no 2580204-23-3 (2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2580204-23-3
• MF: C₁₁H₁₅N₃O₅
• MW: 269.253902673721
• CID: 6024786
• PubChem ID: 165890798
• Update Time: 2025-05-25

2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 2580204-23-3
• EN300-27729464
• 2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C11H15N3O5/c1-5-6(8(16)17)7(15)13-9(12-5)14-10(18)19-11(2,3)4/h1-4H3,(H,16,17)(H2,12,13,14,15,18)
• InChI Key： PPJZMEBWAHVCCH-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C)=C(C(=O)O)C(N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.10117059g/mol
• Monoisotopic Mass: 269.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2580204-23-3)

The compound 2-{[(tert-butoxy)carbonyl]amino}-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, with the CAS registry number 2580204-23-3, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their potential in various therapeutic applications. The structure of this compound is characterized by a pyrimidine ring system with substituents that include a tert-butoxy carbonyl amino group, a methyl group, and a carboxylic acid moiety. These functional groups contribute to its unique chemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving strategic protection and deprotection strategies. The tert-butoxy carbonyl (Boc) group, for instance, is commonly used as a protecting group for amines due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes it particularly useful in peptide synthesis and other applications where controlled deprotection is essential.

In terms of biological activity, this compound has shown promise in preliminary studies as a potential modulator of key enzymes involved in metabolic pathways. The presence of the methyl group and the carboxylic acid moiety introduces additional complexity to the molecule, potentially enhancing its bioavailability and target specificity. Researchers have explored its interactions with various protein targets, including kinases and proteases, using advanced computational modeling techniques such as molecular docking and dynamics simulations.

The structural versatility of this compound also makes it an attractive candidate for further modification. By altering the substituents on the pyrimidine ring or modifying the side chains, chemists can potentially enhance its pharmacokinetic properties or tailor its activity towards specific therapeutic targets. For instance, recent studies have investigated the impact of substituent variations on the compound's ability to inhibit certain oncogenic pathways, opening new avenues for anticancer drug development.

Moreover, this compound has been utilized as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Its role as an intermediate highlights its importance in medicinal chemistry, where it serves as a building block for constructing larger and more intricate molecular frameworks. The ease with which this compound can be synthesized and modified underscores its value in both academic research and industrial applications.

In conclusion, 2-{[(tert-butoxy)carbonyl]amino}-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2580204-23-3) represents a versatile and promising molecule in contemporary chemical research. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.